Cas no 116528-06-4 (2-oxoethyl 2-methylpropanoate)
2-oxoethyl 2-methylpropanoate structure
Product name:2-oxoethyl 2-methylpropanoate
2-oxoethyl 2-methylpropanoate Chemical and Physical Properties
Names and Identifiers
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- 2-oxoethyl 2-methylpropanoate
- 116528-06-4
- DTXSID20627652
- SCHEMBL3081144
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- Inchi： InChI=1S/C6H10O3/c1-5(2)6(8)9-4-3-7/h3,5H,4H2,1-2H3
- InChI Key： CSHAFUNPZJHCDD-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 130.062994177Da
- Monoisotopic Mass: 130.062994177Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4Ų
- XLogP3: 0.7
2-oxoethyl 2-methylpropanoate Related Literature
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Jiaqin Yang,Lifang Jiao,Taihong Wang,Jiabiao Lian,Xiaochuan Duan,Wenjun Zheng Dalton Trans., 2011,40, 10100-10108
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Fridrich Szemes,Michael G. B. Drew,Paul D. Beer Chem. Commun., 2002, 1228-1229
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Michaele J. Hardie,Ralph Torrens,Colin L. Raston Chem. Commun., 2003, 1854-1855
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Daniele Battegazzore,Jenny Alongi,Gaelle Fontaine,Alberto Frache,Serge Bourbigot,Giulio Malucelli RSC Adv., 2015,5, 39424-39432
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Patrick Fiorenza,Vito Raineri,Stefan G. Ebbinghaus,Raffaella Lo Nigro CrystEngComm, 2011,13, 3900-3904
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